Cas no 2228417-05-6 (1-(3-tert-butylphenyl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(3-tert-butylphenyl)methylcyclopropane-1-carboxylic acid
• CAS No: 2228417-05-6
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 6168025
• PubChem ID: 165683296
• Update Time: 2025-06-07

1-(3-tert-butylphenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-tert-butylphenyl)methylcyclopropane-1-carboxylic acid
• EN300-1765038
• 2228417-05-6
• 1-[(3-tert-butylphenyl)methyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C15H20O2/c1-14(2,3)12-6-4-5-11(9-12)10-15(7-8-15)13(16)17/h4-6,9H,7-8,10H2,1-3H3,(H,16,17)
• InChI Key： OUWHFVRCNGLZFR-UHFFFAOYSA-N
• SMILES： OC(C1(CC2C=CC=C(C(C)(C)C)C=2)CC1)=O

Computed Properties

• Exact Mass: 232.146329876g/mol
• Monoisotopic Mass: 232.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3-tert-butylphenyl)methylcyclopropane-1-carboxylic acid

1-(3-tert-Butylphenyl)methylcyclopropane-1-carboxylic Acid: A Comprehensive Overview

1-(3-tert-Butylphenyl)methylcyclopropane-1-carboxylic acid (CAS No. 2228417-05-6) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new pharmaceuticals and materials. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 1-(3-tert-butylphenyl)methylcyclopropane-1-carboxylic acid is defined by a cyclopropane ring attached to a substituted phenyl group via a methyl bridge. The tert-butyl substituent on the phenyl ring imparts additional stability and hydrophobicity to the molecule, which can influence its biological activity and pharmacokinetic properties. The carboxylic acid functional group at the cyclopropane ring provides the compound with acidic properties and potential for forming salts or esters, which can be useful in various chemical reactions and formulations.

The synthesis of 1-(3-tert-butylphenyl)methylcyclopropane-1-carboxylic acid has been reported using several methods. One common approach involves the reaction of 3-tert-butylbenzaldehyde with an appropriate cyclopropanation reagent, followed by oxidation to form the carboxylic acid. Another method involves the coupling of a cyclopropylmethyl halide with a substituted phenylboronic acid, followed by carboxylation. These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for further research and development.

In terms of biological activity, 1-(3-tert-butylphenyl)methylcyclopropane-1-carboxylic acid has shown interesting properties in preliminary studies. Recent research has focused on its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, studies have demonstrated that this compound can selectively inhibit certain kinases, which are key targets in cancer therapy. Additionally, it has been shown to exhibit anti-inflammatory effects by modulating the activity of pro-inflammatory cytokines.

The pharmacokinetic properties of 1-(3-tert-butylphenyl)methylcyclopropane-1-carboxylic acid have also been investigated. Its lipophilic nature allows for good absorption through biological membranes, while the presence of the carboxylic acid group ensures sufficient solubility in aqueous environments. These properties make it a promising candidate for oral administration in drug formulations. Furthermore, its stability under physiological conditions and low toxicity profile contribute to its potential as a therapeutic agent.

In the context of drug discovery and development, 1-(3-tert-butylphenyl)methylcyclopropane-1-carboxylic acid has been evaluated in various preclinical models. In vitro studies using cell lines have shown that it can effectively inhibit the growth of cancer cells by disrupting key signaling pathways. In vivo studies using animal models have further confirmed its efficacy and safety profile, paving the way for potential clinical trials.

The future prospects for 1-(3-tert-butylphenyl)methylcyclopropane-1-carboxylic acid are promising. Ongoing research aims to optimize its structure to enhance its potency and selectivity while minimizing side effects. Additionally, efforts are being made to develop prodrugs or formulations that can improve its bioavailability and therapeutic index. These advancements could lead to new treatments for various diseases, including cancer and inflammatory disorders.

In conclusion, 1-(3-tert-butylphenyl)methylcyclopropane-1-carboxylic acid (CAS No. 2228417-05-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical development. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and clinical evaluation. As more studies are conducted, it is likely that this compound will play an important role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.